Cas no 69168-45-2 (1-Pyrenedodecanoic acid)

• Product Name: 1-Pyrenedodecanoic acid
• CAS No: 69168-45-2
• Molecular Formula: C₂₈H₃₂O₂
• Molecular Weight: 400.55248
• MDL: MFCD00080927
• CID: 512834
• PubChem ID: 24888030

1-Pyrenedodecanoic acid Properties

Names and Identifiers

• 1-Pyrenedodecanoic acid
• 12-pyren-1-yldodecanoic acid
• 12-Pdda
• 1-pyrenedoecanoic acid
• Pyrene-1-dodecanoic acid
• pyrenedodecanoic acid
• 12-(1-Pyrenyl)dodecanoic acid
• 12-(1-Pyrene)dodecanoic acid
• 69168-45-2
• 12-(pyren-1-yl)dodecanoicacid
• DTXSID00219216
• 1-PYRENEDODECANOICACID
• MFCD00080927
• AKOS015893944
• 1-Pyrenedodecanoic acid, suitable for fluorescence, >=98.0% (HPLC)
• AS-60176
• SCHEMBL591281
• J-100227
• 12-(pyren-1-yl)dodecanoic acid
• pyrene-dodecanoic acid
• 12-(1-Pyrenyl) dodecanoic acid
• FT-0608290
• 12-(1-Pyrene)dodecanoic Acid; 12-(1-Pyrenyl)dodecanoic Acid; P 12; P 12 (photosensitizer)
• JORFLUCVQONOPN-UHFFFAOYSA-N
• DTXCID20141707
• A12760

• MDL： MFCD00080927
• InChIKey： JORFLUCVQONOPN-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H32O2/c29-26(30)14-9-7-5-3-1-2-4-6-8-11-21-15-16-24-18-17-22-12-10-13-23-19-20-25(21)28(24)27(22)23/h10,12-13,15-20H,1-9,11,14H2,(H,29,30)
• SMILES： C(CCCCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C1)C=C4)CCCCCC(=O)O

Computed Properties

• Exact Mass: 400.24000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 400.24
• Heavy Atom Count: 30
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 8.11210
• PSA: 37.30000
• Refractive Index: 1.653
• Boiling Point: 594.5 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 490.7 °C
• Color/Form: Yellow solid.
• Solubility: Not determined.
• Density: 1.129

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes